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Compound of Interest

Compound Name: Vinylidene fluoride

Cat. No.: B1208946 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the fire retardant properties of Polyvinylidene
Fluoride (PVDF) against other common polymers. The information presented is supported by

experimental data from standardized fire safety tests, offering a comprehensive overview for

material selection in research and development applications where fire safety is a critical

consideration.

Executive Summary
Polyvinylidene Fluoride (PVDF) is a fluoropolymer with inherent fire-retardant characteristics.

It is self-extinguishing, produces low smoke, and forms a protective char layer upon exposure

to flame. This guide compares the fire retardant performance of PVDF with other

fluoropolymers, such as Polytetrafluoroethylene (PTFE) and Fluorinated Ethylene Propylene

(FEP), as well as widely used plastics like Polyvinyl Chloride (PVC), Polyethylene (PE), and

Polypropylene (PP). The comparison is based on key flammability metrics obtained from

standardized tests, including the UL 94 Vertical Burn Test, the Limiting Oxygen Index (LOI), and

Cone Calorimetry.
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The following tables summarize the quantitative data on the fire retardant properties of PVDF

and its alternatives.

Material UL 94 Rating
Limiting Oxygen Index
(LOI) (%)

PVDF V-0[1][2] 44 - 95[1]

PTFE V-0 >95

FEP V-0 >95

PVC (rigid) V-0 45 - 49

PE HB 17 - 18

PP HB 17.5

Note: Data is compiled from

multiple sources and test

conditions may vary.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://tsapps.nist.gov/publication/get_pdf.cfm?pub_id=910107
https://www.nist.gov/publications/cone-calorimeter-analysis-ul-94-v-rated-plastics
https://tsapps.nist.gov/publication/get_pdf.cfm?pub_id=910107
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208946?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Material
Peak Heat Release
Rate (pHRR)
(kW/m²)

Total Heat Release
(THR) (MJ/m²)

Smoke Production
Rate (SPR) (m²/s)

PVDF ~80 W/g (pure)[3]
Varies with

formulation
Low

PTFE Very Low Very Low Very Low

FEP Low Low Low

PVC
Varies significantly

with formulation

Varies significantly

with formulation

High (can release

corrosive smoke)

PE High High High

PP High High High

Note: Cone

calorimeter data is

highly dependent on

the specific

formulation and test

conditions (e.g., heat

flux). The values

presented are

indicative of general

performance.

Experimental Protocols
Detailed methodologies for the key experiments cited in this guide are provided below.

UL 94 Vertical Burn Test
The UL 94 test is a widely used standard to determine the flammability of plastic materials.[1] In

the vertical burn test (V-0, V-1, V-2), a rectangular specimen is held vertically and a flame is

applied to the bottom edge for 10 seconds. The material's performance is classified based on

the afterflame time, afterglow time, and whether flaming drips ignite a cotton pad placed below
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the specimen. A V-0 rating, which PVDF typically achieves, indicates that burning stops within

10 seconds on a vertical specimen, and no flaming drips are allowed.[1]

Limiting Oxygen Index (LOI)
The Limiting Oxygen Index (LOI) test (ASTM D2863) measures the minimum concentration of

oxygen in a flowing mixture of oxygen and nitrogen that will just support flaming combustion of

a material. The higher the LOI value, the more flame resistant the material. A material with an

LOI greater than 21% (the approximate concentration of oxygen in air) is considered self-

extinguishing.

Cone Calorimetry
The Cone Calorimeter (ISO 5660-1) is one of the most effective bench-scale methods for

evaluating the fire performance of materials.[4] A sample is exposed to a specific level of heat

radiation, and various parameters are measured, including the heat release rate (HRR), which

is a critical indicator of fire intensity, the total heat released (THR), and the smoke production

rate (SPR).[4]
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Experimental Workflow for Fire Retardancy Testing
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Caption: Workflow for evaluating the fire retardant properties of polymeric materials.

Signaling Pathway: Fire Retardant Mechanism of PVDF
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Fire Retardant Mechanism of PVDF
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Caption: The fire retardant mechanism of PVDF involves char formation and gas phase

inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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